3-[4-(Dodecyloxy)phenyl]prop-2-enoic acid

• CAS RN: 71931-24-3
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 3-(4-dodecoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C21H32O3/c1-2-3-4-5-6-7-8-9-10-11-18-24-20-15-12-19(13-16-20)14-17-21(22)23/h12-17H,2-11,18H2,1H3,(H,22,23)
• InChI Key: ROHQNWKGFWNNJX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)O

Description

3-[4-(Dodecyloxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C21H32O3 and its molecular weight is 332.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Dodecyloxycinnamic acid is prepared by generally known processes by condensation of a 4-alkoxybenzaldehyde with malonic acid or by reaction of coumaric acid with dodecyl bromide. The colourless crystals have a melting point of 158-159° C. The corresponding acid chloride is obtained therefrom virtually quantitatively by reaction with oxalyl chloride in benzene (18 hours, room temperature).